![molecular formula C8H11F3O B6181720 [3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol CAS No. 2613386-85-7](/img/no-structure.png)
[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol
Description
Synthesis Analysis
The convergent synthesis of bicyclo[3.1.0]hexanes, such as “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol”, involves a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This process uses an organic or an iridium photoredox catalyst and blue LED irradiation, and it yields good results for a broad range of cyclopropene and cyclopropylaniline derivatives .Molecular Structure Analysis
The molecular structure of “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol” is characterized by a bicyclo[3.1.0]hexane core, which is a prevalent scaffold in natural products and synthetic bioactive compounds .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol” are highly diastereoselective when using difluorocyclopropenes together with a removable substituent on the cyclopropylaniline .Mechanism of Action
While the specific mechanism of action for “[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol” is not mentioned in the search results, bicyclo[3.1.0]hexanes are known to confer tighter binding to the target protein, more resistance to metabolism, and often provide better selectivity, resulting in less off-target effects .
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for '[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol' involves the addition of a trifluoromethyl group to a bicyclic compound, followed by reduction of the resulting ketone to form the desired alcohol.", "Starting Materials": [ "Cyclohexene", "Trifluoromethyl iodide", "Sodium hydride", "Methanol", "Acetic acid", "Sodium borohydride" ], "Reaction": [ "Cyclohexene is reacted with trifluoromethyl iodide in the presence of sodium hydride to form 3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-one.", "The ketone is then reduced to the alcohol using sodium borohydride in methanol.", "The resulting alcohol is then purified using acetic acid to yield the final product, '[3-(trifluoromethyl)bicyclo[3.1.0]hexan-3-yl]methanol'." ] } | |
CAS RN |
2613386-85-7 |
Molecular Formula |
C8H11F3O |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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